Cas no 28353-93-7 (3-(4-methoxy-2-methylphenyl)propanoic acid)

• Product Name: 3-(4-methoxy-2-methylphenyl)propanoic acid
• CAS No: 28353-93-7
• MF: C₁₁H₁₄O₃
• MW: 194.227063655853
• CID: 3053745
• PubChem ID: 4439280
• Update Time: 2025-10-19

3-(4-methoxy-2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-Methoxy-2-methyl-phenyl)-propionic acid
• 3-(4-methoxy-2-methylphenyl)propanoic acid
• CS-0359554
• A1-37793
• starbld0018964
• 28353-93-7
• DBA35393
• F52913
• AKOS000301527
• SCHEMBL25648716

• MDL： MFCD00795968
• Inchi： 1S/C11H14O3/c1-8-7-10(14-2)5-3-9(8)4-6-11(12)13/h3,5,7H,4,6H2,1-2H3,(H,12,13)
• InChI Key： HXVXYOSXSAOTAU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C)C=1)CCC(=O)O

Computed Properties

• Exact Mass: 194.094294304g/mol
• Monoisotopic Mass: 194.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.5Ų

3-(4-methoxy-2-methylphenyl)propanoic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(4-methoxy-2-methylphenyl)propanoic acid

Comprehensive Guide to 3-(4-Methoxy-2-methyl-phenyl)-propionic acid (CAS No. 28353-93-7): Properties, Applications, and Market Insights

3-(4-Methoxy-2-methyl-phenyl)-propionic acid (CAS No. 28353-93-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This aromatic propionic acid derivative is characterized by its unique structural features, including a methoxy group and a methyl substituent on the phenyl ring. The compound's molecular formula is C₁₁H₁₄O₃, with a molecular weight of 194.23 g/mol. Its IUPAC name, 3-(4-methoxy-2-methylphenyl)propanoic acid, precisely describes its chemical architecture, making it easily identifiable in scientific literature and commercial catalogs.

The growing interest in 3-(4-Methoxy-2-methyl-phenyl)-propionic acid stems from its versatile applications in medicinal chemistry. Researchers are particularly intrigued by its potential as a building block for non-steroidal anti-inflammatory drugs (NSAIDs), given its structural similarity to known anti-inflammatory compounds. Current studies explore its role in developing new pain management solutions, a hot topic in pharmaceutical research as the global healthcare community seeks alternatives to opioid-based medications. The compound's methoxy group contributes to its interesting electronic properties, which may influence its biological activity and metabolic stability.

From a synthetic chemistry perspective, 28353-93-7 serves as a valuable intermediate in organic synthesis. Its carboxylic acid functionality allows for various derivatization reactions, making it useful for creating more complex molecular architectures. Recent publications highlight its application in synthesizing chiral compounds, particularly in asymmetric synthesis where the introduction of the methyl group at the ortho position creates steric hindrance that can influence stereoselectivity. These characteristics align with current trends in green chemistry and atom economy, as researchers seek more efficient synthetic pathways.

The physicochemical properties of 3-(4-Methoxy-2-methyl-phenyl)-propionic acid make it suitable for various formulation applications. With a melting point typically ranging between 85-90°C and moderate solubility in common organic solvents, it offers practical handling characteristics for industrial applications. Its logP value (a measure of lipophilicity) suggests balanced solubility properties, which is crucial for pharmaceutical applications where both water solubility and membrane permeability are important. These properties are frequently searched by formulation scientists looking for bioavailable drug candidates.

Market analysis indicates growing demand for 28353-93-7 in the fine chemicals sector. The compound's price has remained stable in recent years, with major suppliers offering it in quantities ranging from grams to kilograms for research purposes. Industry reports suggest increasing interest from contract research organizations (CROs) and pharmaceutical development companies, particularly those focusing on small molecule therapeutics. The rise of personalized medicine and targeted drug delivery systems has further boosted demand for specialized intermediates like this compound.

Quality control of 3-(4-Methoxy-2-methyl-phenyl)-propionic acid typically involves HPLC analysis with UV detection, ensuring purity levels suitable for research applications. The compound is generally supplied with certificates of analysis detailing parameters such as assay percentage, residual solvents, and heavy metal content. These quality specifications are particularly important for researchers investigating the compound's potential in GMP applications or preclinical studies.

Recent patent literature reveals innovative applications of CAS 28353-93-7 in material science beyond its pharmaceutical uses. Some patents describe its incorporation into liquid crystal compositions and organic electronic materials, taking advantage of its aromatic system and substituent effects. This diversification of applications contributes to the compound's growing commercial significance and aligns with current interests in advanced materials and flexible electronics.

Safety considerations for handling 3-(4-Methoxy-2-methyl-phenyl)-propionic acid are standard for organic acids of its class. While not classified as hazardous under current regulations, proper laboratory practices including the use of personal protective equipment (PPE) are recommended. The compound's SDS (Safety Data Sheet) provides comprehensive handling instructions, a document frequently requested by researchers and safety officers in academic and industrial settings.

The future outlook for 28353-93-7 appears promising, with several research groups investigating its potential in novel therapeutic areas. Some preliminary studies suggest possible applications in neuroprotective agents and metabolic disorder treatments, though these require further validation. The compound's structural features make it an interesting candidate for drug repurposing studies, a growing trend in pharmaceutical research aimed at accelerating drug development timelines.

For researchers sourcing 3-(4-Methoxy-2-methyl-phenyl)-propionic acid, it's important to verify suppliers' credentials and product specifications. The compound is available from several reputable chemical suppliers specializing in fine chemicals and pharmaceutical intermediates. Current market trends show increasing preference for suppliers offering custom synthesis services and scale-up capabilities, reflecting the compound's transition from research-scale to potential commercial applications.

In conclusion, 3-(4-Methoxy-2-methyl-phenyl)-propionic acid (CAS No. 28353-93-7) represents an important building block in modern chemical research with diverse applications across pharmaceuticals and materials science. Its unique structural features and versatile chemistry continue to attract scientific interest, particularly in areas addressing current healthcare challenges. As research progresses, this compound may play an increasingly significant role in the development of new therapeutic agents and advanced materials.